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Compound of Interest

Compound Name: 1,3-Cyclohexanediamine

Cat. No.: B1580663

Introduction: Unveiling 1,3-Cyclohexanediamine

1,3-Cyclohexanediamine (CAS 3385-21-5), a cycloaliphatic diamine, is a crucial intermediate
in the chemical industry.[1][2] Commercially available as a mixture of cis and trans isomers, this
colorless to light yellow liquid is recognized for its role as a versatile building block, particularly
in the synthesis of polymers and dyes.[3][4] Its two primary amine functionalities, positioned on
a cyclohexane ring, grant it specific stereochemical properties and reactivity that are leveraged
in applications such as epoxy resin curing and as a rubber compounding agent.[1][2] This guide
provides a comprehensive overview of its physical and chemical properties, synthesis
pathways, analytical methodologies, and safety protocols, offering field-proven insights for
laboratory and development applications.

Part 1: Core Chemical and Physical Characteristics

The fundamental properties of 1,3-Cyclohexanediamine are critical for its handling, storage,
and application. This compound is air-sensitive and should be stored under an inert
atmosphere to maintain its integrity.[3][4]

Table 1: Physicochemical Properties of 1,3-
Cyclohexanediamine
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Property Value Source(s)
CAS Number 3385-21-5 [31[5]
Molecular Formula CeH14N2 416171
Molecular Weight 114.19 g/mol [4161[8]
IUPAC Name cyclohexane-1,3-diamine 516171
1,3-Diaminocyclohexane (cis-
Synonyms ) [31[4118]
and trans- mixture)
Colorless to light yellow/orange
Appearance o [1103114]
clear liquid
Boiling Point 194 °C [1103114]
Flash Point 79 °C (174.2 °F) [31[41[9]
Density 0.95 g/cm?3 at 20°C [11[3114]

Refractive Index

1.49 (at 20°C)

[11(31[4]

pKa

10.70 + 0.70 (Predicted)

[1]

Storage

Room temperature, in a cool,

dark place under inert gas

[1]3]

Part 2: Synthesis and Purification Methodologies

The industrial production of 1,3-Cyclohexanediamine (1,3-CHDA) can be approached through
several synthetic routes. The selection of a pathway is often dictated by the availability and cost
of starting materials, desired purity, and scalability. A notable study outlines three primary
pathways, with the oximation-hydrogenation of 1,3-cyclohexanedione (1,3-CHD) proving to be
an efficient method.[3]

Key Synthesis Pathway: From Resorcinol to 1,3-
Cyclohexanediamine

This efficient, multi-step synthesis leverages readily available resorcinol and avoids harsh
conditions, making it a practical choice for laboratory-scale production.[3] The causality behind
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this specific workflow lies in its efficiency and the direct usability of the intermediate product
without extensive purification, streamlining the overall process.

Step 1: Hydrogenation

Step 2: Oximation Step 3: Hydrogenation & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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